Cas no 79286-79-6 (pyrrolidin-3-amine)

• Product Name: pyrrolidin-3-amine
• CAS No: 79286-79-6
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD00059018
• CID: 60074
• PubChem ID: 164401
• Update Time: 2025-11-02

pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Aminopyrrolidine
• 4-Amino Pyrrolidine
• Pyrrolidin-3-amine
• 3-Pyrrolidinamine
• NGXSWUFDCSEIOO-UHFFFAOYSA-N
• (3S)-(-)-Aminopyrrolidine
• 3aminopyrrolidine
• 3-amino pyrrolidine
• pyrrolidine-3-amine
• 3-amino-pyrrolidine
• Pyrrolidin-3-ylamine
• 3-Pyrrolidinamine #
• pyrrolidine-3-ylamine
• PubChem9196
• PubChem20096
• (3RS)-3-aminopyrrolidine
• 3-Pyrrolidinamine, AldrichCPR
• 3-aminopyrrolidineDihydrochloride
• STK503626
• SBB02
• A1104
• SB44695
• STR08645
• 79286-79-6
• (R)-(+)-3-Aminopyrrolidine
• MFCD00143190
• CS-W004336
• DTXSID70276538
• FT-0642828
• FT-0604729
• SY020392
• FT-0600346
• A9905
• ETHYL7-(4-CHLOROPHENYL)-4,7-DIOXOHEPTANOATE
• EN300-142999
• AKOS009159382
• FT-0602175
• N12040
• MFCD00059018
• NS00015792
• A839637
• DTXSID10869408
• DB-006351
• DTXCID00227811
• ALBB-005927
• DB-013569
• pyrrolidin-3-amine

• MDL： MFCD00059018
• Inchi： 1S/C4H10N2/c5-4-1-2-6-3-4/h4,6H,1-3,5H2
• InChI Key： NGXSWUFDCSEIOO-UHFFFAOYSA-N
• SMILES： N1CCC(C1)N

Computed Properties

• Exact Mass: 86.08440
• Monoisotopic Mass: 86.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9

Experimental Properties

• Color/Form: Colorless to light yellow transparent liquid.
• Density: 0.98
• Boiling Point: 132.2 ºC at 760 mmHg
• Flash Point: 132.2 ºC at 760 mmHg
• Refractive Index: 1.4880-1.4910
• PSA: 38.05000
• LogP: 0.33610
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

pyrrolidin-3-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2735
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III

Additional information on pyrrolidin-3-amine

Comprehensive Overview of Pyrrolidin-3-amine (CAS No. 79286-79-6): Properties, Applications, and Industry Insights

Pyrrolidin-3-amine (CAS No. 79286-79-6), also referred to as 3-aminopyrrolidine, is a versatile organic compound belonging to the pyrrolidine family. This secondary amine derivative has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its unique structural properties. The compound's molecular formula, C₄H₁₀N₂, features a five-membered saturated ring with an amine group at the 3-position, making it a valuable building block for synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for pyrrolidine-based scaffolds, with pyrrolidin-3-amine serving as a key intermediate for central nervous system (CNS) therapeutics. Its structural similarity to neurotransmitters has prompted investigations into potential applications for neurological disorders, aligning with current healthcare priorities addressing cognitive health and neurodegenerative diseases. The compound's chiral center at the 3-position also makes it valuable for developing enantioselective catalysts in asymmetric synthesis.

From a material science perspective, 79286-79-6 demonstrates potential in polymer modification and corrosion inhibition formulations. Its amine functionality allows for covalent bonding with epoxy resins and polyurethanes, addressing industry needs for high-performance coatings. Researchers are exploring its derivatives as green chemistry alternatives in line with sustainability initiatives, particularly for biodegradable materials development.

The synthesis of pyrrolidin-3-amine typically involves reductive amination of pyrrolidin-3-one or ring-closure strategies from appropriate precursors. Advanced purification techniques like distillation under reduced pressure or chiral resolution methods ensure high purity (>98%) for pharmaceutical applications. Analytical characterization employs GC-MS, HPLC, and NMR spectroscopy, with the compound's physical properties including a boiling point of 145-147°C and water solubility exceeding 100 g/L at 20°C.

Market analysis reveals increasing global demand for 79286-79-6, particularly from contract research organizations (CROs) and generic drug manufacturers. Regulatory compliance with REACH and ICH guidelines remains crucial for commercial suppliers. The compound's stability profile requires storage under inert atmosphere at 2-8°C, with proper handling to prevent oxidative degradation.

Emerging applications include its use in bioorthogonal chemistry for bioconjugation and as a precursor for ionic liquids in energy storage systems. Recent patent literature describes novel pyrrolidin-3-amine derivatives with improved blood-brain barrier permeability, addressing a critical challenge in CNS drug delivery. These developments position pyrrolidin-3-amine as a compound of continuing interest across multiple scientific disciplines.